Cas no 2902750-59-6 (potassium {1-(tert-butoxy)carbonyl-2,3-dihydro-1H-indol-5-yl}trifluoroboranuide)

Potassium {1-(tert-butoxy)carbonyl-2,3-dihydro-1H-indol-5-yl}trifluoroboranuide is an organoboron reagent commonly used in Suzuki-Miyaura cross-coupling reactions. Its key advantages include enhanced stability due to the tert-butoxycarbonyl (Boc) protecting group, which prevents unwanted side reactions during synthesis. The trifluoroborate moiety improves solubility and handling compared to traditional boronic acids, while maintaining high reactivity with aryl halides. This compound is particularly valuable in pharmaceutical and agrochemical research for constructing complex indole-based scaffolds. Its crystalline form ensures consistent purity and reliable performance in catalytic transformations. The potassium salt further enhances shelf stability and compatibility with a wide range of reaction conditions, making it a versatile intermediate in modern synthetic chemistry.
potassium {1-(tert-butoxy)carbonyl-2,3-dihydro-1H-indol-5-yl}trifluoroboranuide structure
2902750-59-6 structure
Product Name:potassium {1-(tert-butoxy)carbonyl-2,3-dihydro-1H-indol-5-yl}trifluoroboranuide
CAS No:2902750-59-6
MF:C13H16BF3KNO2
MW:325.176155090332
MDL:MFCD28964121
CID:5686213
PubChem ID:163353986
Update Time:2025-05-23

potassium {1-(tert-butoxy)carbonyl-2,3-dihydro-1H-indol-5-yl}trifluoroboranuide Chemical and Physical Properties

Names and Identifiers

    • Not Yet Assigned
    • potassium {1-(tert-butoxy)carbonyl-2,3-dihydro-1H-indol-5-yl}trifluoroboranuide
    • MDL: MFCD28964121
    • Inchi: 1S/C13H16BF3NO2.K/c1-13(2,3)20-12(19)18-7-6-9-8-10(14(15,16)17)4-5-11(9)18;/h4-5,8H,6-7H2,1-3H3;/q-1;+1
    • InChI Key: DQYASXZUCSCLQR-UHFFFAOYSA-N
    • SMILES: [K+].O=C(N1CCC2C1=CC=C([B-](F)(F)F)C=2)OC(C)(C)C

potassium {1-(tert-butoxy)carbonyl-2,3-dihydro-1H-indol-5-yl}trifluoroboranuide Pricemore >>

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potassium {1-(tert-butoxy)carbonyl-2,3-dihydro-1H-indol-5-yl}trifluoroboranuide Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium bifluoride Solvents: Methanol ,  Water ;  18 h, rt
Reference
Photoinduced Vicinal 1,2-Difunctionalization of Olefins for the Synthesis of Alkyl Sulfonamides
Sookezian, Anasheh ; Molander, Gary A., Organic Letters, 2023, 25(6), 1014-1019

potassium {1-(tert-butoxy)carbonyl-2,3-dihydro-1H-indol-5-yl}trifluoroboranuide Raw materials

potassium {1-(tert-butoxy)carbonyl-2,3-dihydro-1H-indol-5-yl}trifluoroboranuide Preparation Products

Additional information on potassium {1-(tert-butoxy)carbonyl-2,3-dihydro-1H-indol-5-yl}trifluoroboranuide

Research Briefing on Potassium {1-(tert-butoxy)carbonyl-2,3-dihydro-1H-indol-5-yl}trifluoroboranuide (CAS: 2902750-59-6)

Potassium {1-(tert-butoxy)carbonyl-2,3-dihydro-1H-indol-5-yl}trifluoroboranuide (CAS: 2902750-59-6) is a specialized organoboron compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its trifluoroborate moiety and tert-butoxycarbonyl (Boc)-protected indoline scaffold, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of protease inhibitors and kinase-targeted therapeutics. Recent studies have highlighted its potential in facilitating Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in modern drug discovery.

The structural features of this compound, including the Boc-protected amine and the trifluoroborate group, contribute to its stability and reactivity under physiological conditions. Researchers have leveraged these properties to design novel drug candidates with improved pharmacokinetic profiles. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of indole-based inhibitors targeting the SARS-CoV-2 main protease, showcasing its relevance in antiviral drug development.

In addition to its applications in drug synthesis, potassium {1-(tert-butoxy)carbonyl-2,3-dihydro-1H-indol-5-yl}trifluoroboranuide has been investigated for its role in bioconjugation strategies. A recent preprint on bioRxiv detailed its use in the site-specific modification of antibodies, enabling the development of antibody-drug conjugates (ADCs) with enhanced therapeutic indices. The trifluoroborate group's compatibility with click chemistry reactions further expands its utility in targeted drug delivery systems.

Despite its promising applications, challenges remain in the large-scale production and purification of this compound. A 2024 report in Organic Process Research & Development highlighted optimization strategies for its synthesis, emphasizing the need for cost-effective and environmentally friendly protocols. Future research directions may focus on exploring its potential in other therapeutic areas, such as oncology and neurodegenerative diseases, as well as further refining its synthetic accessibility.

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